Cas no 63370-13-8 (Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-)

Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono- structure
63370-13-8 structure
Product Name:Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-
CAS No:63370-13-8
MF:C7H15O6P
MW:226.164163827896
CID:426720
PubChem ID:23452327
Update Time:2025-04-19

Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3-hydroxy-3-methyl-6-phosphono-
    • 3-hydroxy-3-methyl-6-phosphonohexanoic acid
    • 3-Hydroxy-3-methyl-6-phosphohexanoic acid
    • SCHEMBL11310701
    • GTPL3202
    • Q27073729
    • PD049217
    • 63370-13-8
    • DTXSID80634286
    • DTXCID90585038
    • Inchi: 1S/C7H15O6P/c1-7(10,5-6(8)9)3-2-4-14(11,12)13/h10H,2-5H2,1H3,(H,8,9)(H2,11,12,13)
    • InChI Key: XRCIRZGXKWCWNQ-UHFFFAOYSA-N
    • SMILES: P(CCCC(C)(CC(=O)O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 226.06065
  • Monoisotopic Mass: 226.06062519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06
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